Cas no 1707372-62-0 ({[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine)

• Product Name: {[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine
• CAS No: 1707372-62-0
• MF: C₁₀H₁₀N₆O
• MW: 230.22600030899
• CID: 5161791
• Update Time: 2025-10-28

{[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine Chemical and Physical Properties

Names and Identifiers

• {[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine

• Inchi： 1S/C10H10N6O/c1-6-12-10(17-15-6)7-2-3-8-13-14-9(4-11)16(8)5-7/h2-3,5H,4,11H2,1H3
• InChI Key： JGRPSMOVGBMVIC-UHFFFAOYSA-N
• SMILES： C12=NN=C(CN)N1C=C(C1ON=C(C)N=1)C=C2

Additional information on {[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine

Compound CAS No. 1707372-62-0: A Comprehensive Overview

The compound CAS No. 1707372-62-0, also known as {[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural properties and promising functional characteristics. Recent advancements in synthetic chemistry and materials science have further highlighted its versatility and utility in cutting-edge research.

The molecular structure of {[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine is characterized by a complex arrangement of heterocyclic rings and functional groups. The presence of the oxadiazole and triazolo-pyridine moieties contributes to its distinctive electronic properties and reactivity. These features make it an attractive candidate for applications in drug discovery, material synthesis, and advanced chemical engineering.

Recent studies have demonstrated the potential of this compound in the field of drug design. Its ability to act as a scaffold for bioactive molecules has been explored in various therapeutic areas, including anti-inflammatory agents and anticancer drugs. Researchers have utilized computational chemistry techniques to predict its binding affinities with key biological targets, paving the way for novel drug development strategies.

In addition to its pharmaceutical applications, CAS No. 1707372-62-0 has shown promise in the realm of materials science. Its unique electronic configuration makes it a potential candidate for use in organic electronics and optoelectronic devices. Scientists have investigated its properties as a component in organic semiconductors and light-emitting diodes (LEDs), with encouraging results reported in recent publications.

The synthesis of {[6-(3-methyl-1,2,4-oxadiazol-5-yl)[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl}amine involves a multi-step process that combines principles from heterocyclic chemistry and organometallic catalysis. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for both laboratory-scale studies and potential industrial applications.

One of the most exciting developments involving this compound is its role in green chemistry initiatives. By incorporating sustainable synthetic methods and utilizing renewable feedstocks, scientists aim to reduce the environmental footprint associated with its production. This aligns with global efforts to promote eco-friendly chemical processes while maintaining high standards of product quality.

Furthermore, the compound's stability under various environmental conditions has been thoroughly examined. Studies have shown that it exhibits excellent resistance to thermal degradation and oxidative stress, making it ideal for use in harsh operating environments. These properties are particularly valuable in industries such as aerospace and automotive manufacturing.

The integration of CAS No. 1707372-62-0 into advanced chemical systems has also been explored in the context of energy storage technologies. Researchers have investigated its potential as an electrolyte additive in lithium-ion batteries, where it could enhance battery performance and longevity by stabilizing electrode surfaces.

In conclusion, CAS No. 1707372-62-0, or {[6-(3-methyl-1,2,4 oxadiazol 5 yl)[1 2 4 triazolo[4 3 a]pyridin 3 yl]methyl}amine, represents a groundbreaking advancement in modern chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for future innovations.